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Compound of Interest

Compound Name: Anthracophyllone

Cat. No.: B8257876

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Anthracophyllone, an aristolane sesquiterpene isolated from the mushroom Anthracophyllum
sp. The information presented herein is crucial for the identification, characterization, and
further development of this natural product. All data is sourced from the primary literature
describing its isolation and structure elucidation.

Chemical Structure

Anthracophyllone possesses a unique tricyclic carbon skeleton characteristic of aristolane
sesquiterpenes. Its molecular formula is C1sH200:x.

SMILES:0=C(C=C12)[C@ @]3([H])--INVALID-LINK--C)([H])[C@]2(C)--INVALID-LINK--
CCC1=0[1]

Spectroscopic Data

The following tables summarize the key spectroscopic data for Anthracophyllone, including
Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy.

Nuclear Magnetic Resonance (NMR) Data

The tH and 3C NMR data were recorded in CDCls.
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Table 1: *H NMR Spectroscopic Data of Anthracophyllone

Chemical Shift ()

Coupling Constant

Position ST Multiplicity (3) Hz
1 5.85 d 9.9
2 2.38 m
3 2.55 m
4 1.85 m
5 1.65 m
6a 2.20 m
6P 2.05 m
7 1.95 m
12 1.05 S
13 1.08 S
14 0.95 d 6.5
15 1.15 S
Table 2: 13C NMR Spectroscopic Data of Anthracophyllone
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Position Chemical Shift (6) ppm
1 125.0
2 35.1
3 41.8
4 29.7
5 38.2
6 36.5
7 48.9
8 200.1
9 165.2
10 50.1
11 334
12 28.1
13 21.9
14 15.6
15 25.8

Mass Spectrometry (MS) Data

High-resolution electrospray ionization mass spectrometry (HRESIMS) was used to determine
the exact mass of Anthracophyllone.

Table 3: Mass Spectrometry Data of Anthracophyllone

lon m/z [M+H]*
Calculated 233.1536
Found 233.1538
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Infrared (IR) Spectroscopy Data

The infrared spectrum of Anthracophyllone shows characteristic absorption bands for its

functional groups.

Table 4: Infrared (IR) Spectroscopic Data of Anthracophyllone

Wavenumber (cm~?) Functional Group

2925, 2854 C-H stretching

1710 C=0 stretching (a,B-unsaturated ketone)
1665 C=C stretching

Experimental Protocols

The spectroscopic data presented above were obtained using the following general
methodologies, as described in the primary literature.

» NMR Spectroscopy: *H and 3C NMR spectra were recorded on a Bruker AVANCE 500
spectrometer operating at 500 MHz for *H and 125 MHz for 13C, respectively. Samples were
dissolved in deuterated chloroform (CDCIs), and chemical shifts are reported in parts per
million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

e Mass Spectrometry: High-resolution mass spectra were obtained on a Bruker microOTOF-Q
Il mass spectrometer using electrospray ionization (ESI) in positive ion mode.

o Infrared Spectroscopy: The IR spectrum was recorded on a PerkinElmer Spectrum One FT-

IR spectrometer.

Experimental Workflow

The general workflow for the spectroscopic analysis of a natural product like
Anthracophyllone is depicted in the following diagram.
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Caption: General workflow for the isolation and spectroscopic analysis of Anthracophyllone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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